Cas no 108997-68-8 (3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline)

• Product Name: 3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline
• CAS No: 108997-68-8
• MF: C₉H₅Cl₂F₆NO
• MW: 328.038521528244
• CID: 1186545
• PubChem ID: 9883878
• Update Time: 2025-04-20

3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)aniline
• SCHEMBL7028225
• 108997-68-8
• 3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropyloxy)aniline
• Benzenamine, 3,5-dichloro-4-(1,1,2,3,3,3-hexafluoropropoxy)
• DTXSID50432377

• Inchi： 1S/C9H5Cl2F6NO/c10-4-1-3(18)2-5(11)6(4)19-9(16,17)7(12)8(13,14)15/h1-2,7H,18H2
• InChI Key： XIKVXNDOEUXLDG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C(C(F)(F)F)F)(F)F)Cl)N

Computed Properties

• Exact Mass: 326.96535
• Monoisotopic Mass: 326.9652381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25